4,5-Dibromothiophene-3-carbaldehyde
Overview
Description
4,5-Dibromothiophene-3-carbaldehyde is a chemical compound with the molecular formula C5H2Br2OS and a molecular weight of 269.94 . It is a solid substance .
Molecular Structure Analysis
The InChI code for this compound is 1S/C5H2Br2OS/c6-4-1-3 (2-8)9-5 (4)7/h1-2H . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.Physical And Chemical Properties Analysis
This compound is a solid substance . It should be stored in a dark place, in an inert atmosphere, at a temperature between 2-8°C .Scientific Research Applications
Facile Synthesis Approaches
The synthesis of thiophene derivatives represents a significant area of interest due to their potential applications in materials science and pharmaceuticals. For instance, the photochemical synthesis of phenyl-2-thienyl derivatives from halogenothiophenes, including 3,5-dibromothiophene-2-carbaldehyde, demonstrates the versatility of these compounds in generating various substituted thiophenes, offering insights into reaction mechanisms and enhancing synthetic methodologies (Antonioletti et al., 1986).
Advanced Material Development
The preparation of poly(3,4-dibutoxy-2,5-thienylene-vinylene) from thiophene derivatives showcases the utility of 3,4-dibutoxythiophene-2,5-dicarbaldehyde in the development of conductive polymers. This application underlines the role of thiophene derivatives in the fabrication of advanced materials with desirable electronic properties, highlighting their potential in the field of organic electronics (Iwatsuki et al., 1993).
Biological and Pharmaceutical Applications
Research into thiophene derivatives also extends into biological and pharmaceutical domains. For example, the synthesis and evaluation of arylthiophene-2-carbaldehydes through Suzuki-Miyaura reactions reveal their significant biological activities, including antibacterial and antiurease effects. This demonstrates the potential of thiophene derivatives as leads for the development of new therapeutic agents (Ali et al., 2013).
Methodological Innovations
The development of novel synthetic methodologies using thiophene derivatives further exemplifies their importance in scientific research. The synthesis of highly functionalized tetrahydrothiophenes through organocatalytic domino reactions illustrates the potential for creating complex molecular structures with high stereocontrol, offering new avenues for the synthesis of bioactive molecules and materials (Brandau et al., 2006).
Safety and Hazards
The safety data sheet for a similar compound, 3,4-Dibromothiophene, indicates that it causes skin irritation, serious eye irritation, and may cause respiratory irritation. It is harmful if swallowed, in contact with skin, or if inhaled . Similar precautions should be taken when handling 4,5-Dibromothiophene-3-carbaldehyde.
Mechanism of Action
Target of Action
It’s known that this compound is used in organic synthesis chemistry for the creation of highly functionalized thiophene-based organic molecules .
Mode of Action
4,5-Dibromothiophene-3-carbaldehyde is a highly functionalized thiophene compound. It contains two bromine atoms and one aldehyde unit in its structure . The aldehyde unit in its structure has a significant electrophilicity, which can react with common formate reagents and organozinc reagents to undergo nucleophilic addition reactions to obtain the corresponding alcohol derivatives . The aldehyde unit can also be reduced to the corresponding alcohol derivative under the action of mild reducing agents such as sodium borohydride .
Biochemical Pathways
It’s known that the compound can undergo wittig olefination reactions and transition metal-catalyzed cross-coupling reactions .
Pharmacokinetics
It’s known that the compound is soluble in common organic solvents but insoluble in water , which could impact its bioavailability.
Result of Action
It’s known that the compound can be used to synthesize highly functionalized thiophene-based organic molecules . Its aldehyde unit can react with phosphorus halides (such as trimethyl phosphorus bromide) to generate α,β-unsaturated aldehyde compounds . This reaction can be used to construct double bond structures to expand the molecule’s π-conjugated system .
Action Environment
It’s known that the compound can undergo reactions under both acidic and basic conditions .
Properties
IUPAC Name |
4,5-dibromothiophene-3-carbaldehyde | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H2Br2OS/c6-4-3(1-8)2-9-5(4)7/h1-2H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
URRXBIOGMCUMSR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C(=C(S1)Br)Br)C=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H2Br2OS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80484384 | |
Record name | 4,5-Dibromothiophene-3-carbaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80484384 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
269.94 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
61200-56-4 | |
Record name | 4,5-Dibromothiophene-3-carbaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80484384 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4,5-dibromothiophene-3-carbaldehyde | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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